ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C19H23NO4S/c1-5-11-24-15-9-7-14(8-10-15)17(21)20-18-16(19(22)23-6-2)12(3)13(4)25-18/h7-10H,5-6,11H2,1-4H3,(H,20,21)
• InChI Key: ZGPKCAAJRLRXJH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C)C(=O)OCC
• Molecular Formula: C19H23NO4S
• Molecular Weight: 361.5 g/mol

Description

Ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. The compound is a member of the thiophene family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]-3-thiophenecarboxylate is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and signaling pathways. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, the compound has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10). In addition, the compound has been shown to reduce oxidative stress and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]-3-thiophenecarboxylate in lab experiments is its diverse biological activities. The compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a useful tool for studying various diseases and conditions. However, one limitation of using the compound is its complex synthesis method, which may limit its availability and increase its cost.

Future Directions

There are several future directions for research on ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]-3-thiophenecarboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential as a therapeutic agent for various diseases and conditions, such as cancer, diabetes, and inflammation. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for the compound.

Scientific Research Applications

Ethyl 4,5-dimethyl-2-[(4-propoxybenzoyl)amino]-3-thiophenecarboxylate has shown potential as a drug candidate due to its diverse biological activities. The compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have potential as an anti-diabetic agent.